Cas no 1420838-29-4 (1-(2-Chloropyridin-4-yl)propane-1,3-diol)

• Product Name: 1-(2-Chloropyridin-4-yl)propane-1,3-diol
• CAS No: 1420838-29-4
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 2182058
• Update Time: 2023-08-06

1-(2-Chloropyridin-4-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyridin-4-yl)propane-1,3-diol
• AM98599

• Inchi： 1S/C8H10ClNO2/c9-8-5-6(1-3-10-8)7(12)2-4-11/h1,3,5,7,11-12H,2,4H2
• InChI Key： IAHIFFJMNLIFIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CCO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 53.4